Cas no 850374-98-0 (Methyl 3-iodo-1H-indole-6-carboxylate)

• Product Name: Methyl 3-iodo-1H-indole-6-carboxylate
• CAS No: 850374-98-0
• MF: C₁₀H₈INO₂
• MW: 301.080494880676
• MDL: MFCD06797504
• CID: 716900
• PubChem ID: 7127830
• Update Time: 2025-06-09

Methyl 3-iodo-1H-indole-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-iodo-1H-indole-6-carboxylate
• 1H-Indole-6-carboxylicacid, 3-iodo-, methyl ester
• Methyl 3-iodo-6-indolecarboxylate
• 850374-98-0
• CS-0069918
• DB-076221
• DTXSID30427822
• TQP1288
• D73858
• MS-22267
• MFCD06797504
• SB15315
• SCHEMBL19475912

• MDL： MFCD06797504
• Inchi： 1S/C10H8INO2/c1-14-10(13)6-2-3-7-8(11)5-12-9(7)4-6/h2-5,12H,1H3
• InChI Key： WUFYFIRKVXAESN-UHFFFAOYSA-N
• SMILES： O=C(C1C=C2C(C(=CN2)I)=CC=1)OC

Computed Properties

• Exact Mass: 300.96000
• Monoisotopic Mass: 300.95998g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 42.1Ų

Experimental Properties

• Density: 1.9±0.1 g/cm3
• Melting Point: 150(dec.)
• Boiling Point: 408.0±25.0 °C at 760 mmHg
• Flash Point: 200.6±23.2 °C
• Refractive Index: 1.709
• PSA: 42.09000
• LogP: 2.55910
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

Methyl 3-iodo-1H-indole-6-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： Harmful
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Methyl 3-iodo-1H-indole-6-carboxylate

Methyl 3-iodo-1H-indole-6-carboxylate (CAS No. 850374-98-0): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 3-iodo-1H-indole-6-carboxylate (CAS No. 850374-98-0) is a highly versatile and significant intermediate in the field of pharmaceutical synthesis. This compound, characterized by its unique structural framework, has garnered considerable attention due to its role in the development of various biologically active molecules. The presence of both an iodine substituent and a carboxylate group makes it a valuable building block for further chemical modifications, enabling the synthesis of complex pharmacophores essential for modern drug discovery.

The< strong>indole core is a prominent scaffold in medicinal chemistry, known for its broad spectrum of biological activities. Methyl 3-iodo-1H-indole-6-carboxylate leverages this privileged structure, offering chemists a robust platform to explore novel therapeutic agents. Recent advancements in synthetic methodologies have highlighted its utility in constructing heterocyclic derivatives with potential applications in treating neurological disorders, infectious diseases, and cancer.

In the realm of drug development, the< strong>iode atom at the 3-position of the indole ring plays a pivotal role in facilitating cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings. These transformations are fundamental in constructing biaryl systems, which are prevalent in many FDA-approved drugs. The carboxylate moiety further enhances the compound's reactivity, allowing for amide bond formation and esterification, which are crucial steps in peptidomimetic and protein-protein interaction inhibitor design.

Recent studies have demonstrated the efficacy of Methyl 3-iodo-1H-indole-6-carboxylate in synthesizing indole-based inhibitors targeting enzymes involved in metabolic pathways. For instance, derivatives of this compound have been explored as potential kinase inhibitors, showing promise in preclinical trials for their ability to modulate signaling pathways associated with inflammation and tumor growth. The structural flexibility offered by the< strong>indole-carboxylate framework allows for fine-tuning of physicochemical properties, such as solubility and metabolic stability, which are critical factors in drug candidate optimization.

The pharmaceutical industry has increasingly recognized the importance of high-quality intermediates like Methyl 3-iodo-1H-indole-6-carboxylate in streamlining drug discovery pipelines. Its commercial availability ensures that researchers can focus on downstream applications rather than spending valuable time on synthesizing foundational building blocks. This efficiency is particularly important in academic and industrial settings where rapid iteration is essential for staying ahead in competitive therapeutic areas.

The< strong>carboxylate group not only serves as a reactive handle but also contributes to the compound's stability under various storage conditions. This characteristic makes it an attractive choice for large-scale preparations where shelf life and consistency are paramount. Furthermore, the iodine substituent provides a handle for further functionalization via palladium-catalyzed reactions, enabling access to a diverse array of heterocyclic compounds.

In conclusion, Methyl 3-iodo-1H-indole-6-carboxylate (CAS No. 850374-98-0) is a cornerstone intermediate in modern pharmaceutical synthesis. Its unique structural features and reactivity make it indispensable for constructing complex biologically active molecules. As research continues to uncover new therapeutic targets and synthetic strategies, this compound will undoubtedly remain at the forefront of drug discovery efforts.